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Introduction

Kumujancine, identified by the CAS number 92631-69-1, is a heterocyclic organic compound.
[1][2] Its chemical structure is defined as 4-methoxy-9H-pyrido[3,4-b]indole-1-carbaldehyde.[1]
[3] This document provides a summary of the available physicochemical data for
Kumujancine. It is important to note that publicly accessible information regarding its biological
activities, associated signaling pathways, and detailed experimental protocols is limited at this
time.

Physicochemical Properties

The known physical and chemical properties of Kumujancine are summarized in the table
below. These values are primarily based on computational models and data aggregated in
chemical databases.
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Property Value Source
Molecular Formula C13H10N202 [11[3]
Molecular Weight 226.235 g/mol [1]

4-methoxy-9H-pyrido[3,4-
IUPAC Name ) [3]
blindole-1-carbaldehyde

CAS Number 92631-69-1 [1]
. i 487°C at 760 mmHg
Boiling Point ) [1]
(Predicted)
Density 1.372 g/cm3 (Predicted) [1]
Flash Point 248.3°C (Predicted) [1]
XLogP3 2.1 [3]

Note: Experimental data for properties such as melting point and solubility are not readily
available in the public domain. The provided boiling point, density, and flash point are predicted
values.

Synthesis and Experimental Data

Detailed experimental protocols for the synthesis or isolation of Kumujancine are not
extensively documented in readily accessible scientific literature. While the synthesis of related
-carboline structures is a subject of research, specific methodologies tailored to Kumujancine
are not available.

Similarly, comprehensive spectroscopic data, such as detailed *H-NMR, 3C-NMR, and mass
spectrometry analyses for Kumujancine, are not publicly available. This lack of data prevents
a more in-depth analysis of its chemical structure and purity.

Biological Activity and Signaling Pathways

As of the latest available information, there are no specific studies detailing the biological
activities of Kumujancine. The broader class of 3-carboline alkaloids, to which Kumujancine
belongs, is known to exhibit a range of pharmacological properties. However, without specific
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experimental data for Kumujancine, its biological effects and potential mechanisms of action
remain unknown. Consequently, no signaling pathways directly modulated by Kumujancine
have been identified.

Conclusion

This technical guide consolidates the currently available physicochemical information for
Kumujancine. While its basic chemical identity has been established, there is a significant gap
in the scientific literature regarding its experimental properties, synthesis, and biological
functions. Further research is required to elucidate the full chemical and biological profile of this
compound. The absence of this critical information currently limits its potential application in
drug development and other scientific research areas. Therefore, the creation of detailed
experimental workflows or signaling pathway diagrams is not feasible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1238796?utm_src=pdf-body
https://www.benchchem.com/product/b1238796?utm_src=pdf-body
https://www.benchchem.com/product/b1238796?utm_src=pdf-body
https://www.benchchem.com/product/b1238796?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pid_Rock42755-kumujancine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51248394.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Kumujancine
https://www.benchchem.com/product/b1238796#physical-and-chemical-properties-of-kumujancine
https://www.benchchem.com/product/b1238796#physical-and-chemical-properties-of-kumujancine
https://www.benchchem.com/product/b1238796#physical-and-chemical-properties-of-kumujancine
https://www.benchchem.com/product/b1238796#physical-and-chemical-properties-of-kumujancine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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